Cas no 1228376-15-5 (Ethyl 3-chloro-4-cyanobenzoate)

• Product Name: Ethyl 3-chloro-4-cyanobenzoate
• CAS No: 1228376-15-5
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD18396038
• CID: 2146525
• Update Time: 2023-08-03

Ethyl 3-chloro-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-chloro-4-cyanobenzoate
• YWKJUFOBOSEUFR-UHFFFAOYSA-N
• Ethyl 3-chloro-4-cyanobenzoate

• MDL： MFCD18396038
• Inchi： 1S/C10H8ClNO2/c1-2-14-10(13)7-3-4-8(6-12)9(11)5-7/h3-5H,2H2,1H3
• InChI Key： YWKJUFOBOSEUFR-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(C(=O)OCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Topological Polar Surface Area: 50.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 345.8±27.0 °C at 760 mmHg
• Flash Point: 162.9±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 3-chloro-4-cyanobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)